Cas no 2361638-39-1 (N-(1-benzyl-3-methylpiperidin-4-yl)methylprop-2-enamide)

• Product Name: N-(1-benzyl-3-methylpiperidin-4-yl)methylprop-2-enamide
• CAS No: 2361638-39-1
• MF: C₁₇H₂₄N₂O
• MW: 272.385264396667
• CID: 5412761
• PubChem ID: 139018815
• Update Time: 2025-05-21

N-(1-benzyl-3-methylpiperidin-4-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[[3-Methyl-1-(phenylmethyl)-4-piperidinyl]methyl]-2-propenamide
• N-(1-benzyl-3-methylpiperidin-4-yl)methylprop-2-enamide

• Inchi： 1S/C17H24N2O/c1-3-17(20)18-11-16-9-10-19(12-14(16)2)13-15-7-5-4-6-8-15/h3-8,14,16H,1,9-13H2,2H3,(H,18,20)
• InChI Key： UMMQAIKVUHBGIW-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(CC2=CC=CC=C2)CC1C)(=O)C=C

Experimental Properties

• Density: 1.018±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 432.0±27.0 °C(Predicted)
• pka: 14.81±0.46(Predicted)

Additional information on N-(1-benzyl-3-methylpiperidin-4-yl)methylprop-2-enamide

N-(1-Benzyl-3-Methylpiperidin-4-Yl)Methylprop-2-Enamide: A Comprehensive Overview

The compound N-(1-benzyl-3-methylpiperidin-4-yl)methylprop-2-enamide, also known by its CAS number 2361638-39-1, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. The molecule consists of a piperidine ring, a benzyl group, and an enamide functional group, which collectively contribute to its versatile reactivity and selectivity.

Recent studies have highlighted the importance of N-(1-benzyl-3-methylpiperidin-4-yl)methylprop-2-enamide in the field of drug discovery. Researchers have explored its role as a potential lead compound for developing novel therapeutic agents. The enamide group, in particular, has been shown to exhibit interesting pharmacological properties, including anti-inflammatory and antioxidant effects. These findings underscore the compound's potential in the development of drugs targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and amide bond formation. The use of advanced catalytic systems has enabled chemists to optimize the reaction conditions, thereby improving the yield and purity of the final product. This has made N-(1-benzyl-3-methylpiperidin-4-yl)methylprop-2-enamide more accessible for large-scale production and further research.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. Its ability to form stable complexes with metal ions has been leveraged in the development of new catalysts for organic transformations. For instance, studies have demonstrated that the compound can act as a ligand in palladium-catalyzed cross-coupling reactions, significantly enhancing the efficiency of these processes. This highlights its potential in advancing green chemistry and sustainable synthetic methods.

Moreover, the biological evaluation of N-(1-benzyl-3-methylpiperidin-4-yl)methylprop-2-enamide has revealed its interactions with various cellular pathways. Preclinical studies have shown that it exhibits selective binding to certain receptors, making it a promising candidate for targeted drug delivery systems. Its ability to modulate cellular signaling pathways without causing significant cytotoxicity further adds to its appeal as a therapeutic agent.

In conclusion, N-(1-benzyl-3-methylpiperidin-4-yl)methylprop-2-enamide represents a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a key player in future research and development efforts. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.